Cas no 1798540-02-9 (1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one)

• Product Name: 1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one
• CAS No: 1798540-02-9
• MF: C₁₉H₂₂FNO₃S₂
• MW: 395.511286258698
• CID: 5375237
• Update Time: 2025-10-28

1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(4-Fluorophenyl)sulfonyl]-1-piperidinyl]-3-(3-methyl-2-thienyl)-1-propanone
• 1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one

• Inchi： 1S/C19H22FNO3S2/c1-14-10-13-25-18(14)6-7-19(22)21-11-8-17(9-12-21)26(23,24)16-4-2-15(20)3-5-16/h2-5,10,13,17H,6-9,11-12H2,1H3
• InChI Key： UOHVJDSYDOOBHF-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2=CC=C(F)C=C2)(=O)=O)CC1)(=O)CCC1SC=CC=1C

Experimental Properties

• Density: 1.304±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 604.7±55.0 °C(Predicted)
• pka: -2.47±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one

Compound 1798540-02-9: A Comprehensive Overview

The compound with CAS No. 1798540-02-9, known as 1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of 1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one is characterized by a piperidine ring substituted with a sulfonyl group and a thiophene moiety. The presence of the sulfonyl group at the 4-position of the piperidine ring introduces significant electronic and steric effects, which are crucial for its biological activity. The thiophene ring, substituted with a methyl group, adds to the compound's aromaticity and enhances its stability. These structural features make the compound a valuable candidate for drug design, particularly in the development of kinase inhibitors and other enzyme-targeting agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including Suzuki coupling and nucleophilic aromatic substitution, to construct the molecule with high precision. These methods not only improve the yield but also ensure the purity of the final product, which is essential for subsequent biological evaluations.

In terms of pharmacological activity, 1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one has shown remarkable potential as an inhibitor of protein kinases, which are key targets in cancer therapy. Studies conducted in vitro have demonstrated its ability to selectively inhibit specific kinases without affecting other cellular processes, suggesting a high degree of specificity. This property is highly desirable in drug development, as it minimizes off-target effects and reduces the likelihood of adverse reactions.

Moreover, this compound has been investigated for its anti-inflammatory properties. Research indicates that it exhibits potent anti-inflammatory activity by modulating key inflammatory pathways. This dual functionality—kinase inhibition and anti-inflammatory activity—positions the compound as a versatile tool in medicinal chemistry.

The development of 1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan